Cas no 7460-63-1 (Aceticacid, (2,4-dichlorophenoxy)-, hexaester with inositol (8CI))

• Product Name: Aceticacid, (2,4-dichlorophenoxy)-, hexaester with inositol (8CI)
• CAS No: 7460-63-1
• MF: C₅₄H₃₆Cl₁₂O₁₈
• MW: 1398.28884601593
• CID: 581739
• PubChem ID: 234545
• Update Time: 2025-04-19

Aceticacid, (2,4-dichlorophenoxy)-, hexaester with inositol (8CI) Chemical and Physical Properties

Names and Identifiers

• Aceticacid, (2,4-dichlorophenoxy)-, hexaester with inositol (8CI)
• [2,3,4,5,6-pentakis[[2-(2,4-dichlorophenoxy)acetyl]oxy]cyclohexyl] 2-(2,4-dichlorophenoxy)acetate
• AC1L5SGE
• AG-K-69012
• CTK5E0136
• cyclohexane-1,2,3,4,5,6-hexayl hexakis[(2,4-dichlorophenoxy)acetate]
• NSC34580
• NSC-34580
• SCHEMBL25583200
• DTXSID40283971
• 7460-63-1

• Inchi： 1S/C54H36Cl12O18/c55-25-1-7-37(31(61)13-25)73-19-43(67)79-49-50(80-44(68)20-74-38-8-2-26(56)14-32(38)62)52(82-46(70)22-76-40-10-4-28(58)16-34(40)64)54(84-48(72)24-78-42-12-6-30(60)18-36(42)66)53(83-47(71)23-77-41-11-5-29(59)17-35(41)65)51(49)81-45(69)21-75-39-9-3-27(57)15-33(39)63/h1-18,49-54H,19-24H2
• InChI Key： WNDSREDFJWDHDR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(=O)OC1C(C(C(C(C1OC(COC1C=CC(=CC=1Cl)Cl)=O)OC(COC1C=CC(=CC=1Cl)Cl)=O)OC(COC1C=CC(=CC=1Cl)Cl)=O)OC(COC1C=CC(=CC=1Cl)Cl)=O)OC(COC1C=CC(=CC=1Cl)Cl)=O)Cl

Computed Properties

• Exact Mass: 1391.81688
• Monoisotopic Mass: 1391.816
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 84
• Rotatable Bond Count: 30
• Complexity: 1760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.5
• Topological Polar Surface Area: 213Ų

Experimental Properties

• Density: 1.66
• Boiling Point: 1132.2°C at 760 mmHg
• Flash Point: 205.4°C
• Refractive Index: 1.665
• PSA: 213.18
• LogP: 13.78560